Cas no 107829-94-7 ((2-propyloxetan-2-yl)methanol)

• Product Name: (2-propyloxetan-2-yl)methanol
• CAS No: 107829-94-7
• MF: C₇H₁₄O₂
• MW: 130.184862613678
• CID: 1189687
• PubChem ID: 183890
• Update Time: 2025-04-20

(2-propyloxetan-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-propyloxetan-2-yl)methanol
• 3-hydroxymethyl-3-n-propyloxetane
• 3-Hydroxymethyl-3- n -propyl oxetane
• 3-hydroxymethyl-3-n-propyl oxetane
• 3-hydroxymethyl-3- n -propyloxetane
• 3-propyl-3-hydroxymethyloxetane
• 2-Propyl-2-oxetanemethanol
• 3hydroxymethyl-3-n-propyloxetane
• ACMC-20mb7k
• SureCN3420193
• CTK0H8495
• 3-hydroxymethyl-3-n-propyloxetane; 3-Hydroxymethyl-3- n -propyl oxetane; 3-hydroxymethyl-3-n-propyl oxetane; 3-hydroxymethyl-3- n -propyloxetane; 3-propyl-3-hydroxymethyloxetane; 2-Propyl-2-oxetanemethanol; 3hydroxymethyl-3-n-propyloxetane; ACMC-20mb7k; SureCN3420193; CTK0H8495;
• CUBVDBSVGQEYCB-UHFFFAOYSA-N
• DTXSID20910551
• 3 -hydroxymethyl-3-n-propyloxetane
• (3-propyloxetan-3-yl)methanol
• 107829-94-7
• SCHEMBL1010579
• 3-hydroxymethyl-3-n-propyl-oxetane
• 3-n-propyl-3-hydroxymethyloxetane
• 3-Oxetanemethanol, 3-propyl-

• Inchi： 1S/C7H14O2/c1-2-3-7(4-8)5-9-6-7/h8H,2-6H2,1H3
• InChI Key： CUBVDBSVGQEYCB-UHFFFAOYSA-N
• SMILES： O1CC(CO)(CCC)C1

Computed Properties

• Exact Mass: 130.099379685g/mol
• Monoisotopic Mass: 130.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 86.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 29.5Ų